Cas no 2101199-86-2 (1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl-)

• Product Name: 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl-
• CAS No: 2101199-86-2
• MF: C₉H₁₄F₂N₄O
• MW: 232.230468273163
• CID: 5193748
• Update Time: 2025-11-01

1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl-

• Inchi： 1S/C9H14F2N4O/c1-2-3-13-9(16)8-6(12)4-14-15(8)5-7(10)11/h4,7H,2-3,5,12H2,1H3,(H,13,16)
• InChI Key： QRAVPLZPDDQKCA-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(C(NCCC)=O)=C(N)C=N1

Additional information on 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl-

Introduction to 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- (CAS No. 2101199-86-2)

1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- (CAS No. 2101199-86-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a 4-amino group, a 2,2-difluoroethyl substituent, and a propyl amide linkage, contribute to its distinct chemical and biological properties.

The pyrazole scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- has been extensively studied for its potential as an inhibitor of specific enzymes and receptors. Recent research has highlighted its activity against kinases and other protein targets involved in various disease pathways, making it a promising candidate for drug development.

In terms of chemical synthesis, the preparation of 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- involves several well-defined steps. The synthesis typically begins with the formation of the pyrazole core through a cyclization reaction, followed by functional group manipulations to introduce the 4-amino, 2,2-difluoroethyl, and propyl substituents. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product.

Pharmacological studies have shown that 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- exhibits potent inhibitory activity against specific kinases, such as PI3K and mTOR. These kinases play critical roles in cell signaling pathways associated with cancer progression and immune responses. In vitro assays have demonstrated that this compound can effectively inhibit the phosphorylation of downstream targets, leading to reduced cell proliferation and enhanced apoptosis in cancer cells.

Beyond its anti-cancer properties, 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases. The compound's ability to modulate inflammatory cytokines and signaling pathways suggests potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

To further understand the biological mechanisms underlying the activity of 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl-, researchers have conducted detailed structure-activity relationship (SAR) studies. These studies have identified key structural features that contribute to the compound's potency and selectivity. For example, the presence of the 4-amino group appears to enhance binding affinity to target proteins, while the 2,2-difluoroethyl substituent improves metabolic stability and pharmacokinetic properties.

In preclinical studies, 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- has demonstrated favorable pharmacokinetic profiles in animal models. It exhibits good oral bioavailability and a favorable safety margin. These properties make it an attractive candidate for further development as a therapeutic agent.

Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic utility of 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl-. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. Preliminary results from these trials are encouraging and suggest that this compound may offer new treatment options for various diseases.

In conclusion, 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-propyl- (CAS No. 2101199-86-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical development.